![molecular formula C14H11N3O4S2 B5117495 N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide](/img/structure/B5117495.png)
N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide, also known as NBBS, is a chemical compound that has been studied for its potential applications in scientific research. It is a sulfonamide derivative that has shown promising results in various fields of research, including biochemistry, pharmacology, and medicinal chemistry. In
Mechanism of Action
The mechanism of action of N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and the modulation of various signaling pathways in the body. This compound has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. It has also been shown to modulate the activity of certain protein kinases, which play a role in the regulation of cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of carbonic anhydrase, which is involved in the regulation of pH in the body. This compound has also been shown to modulate the activity of certain protein kinases, which play a role in the regulation of cell growth and proliferation. Additionally, this compound has been shown to have antioxidant properties and has been investigated for its potential as a therapeutic agent for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One advantage of using N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide in lab experiments is that it is a relatively stable compound that can be easily synthesized and purified. Additionally, this compound has been shown to have a wide range of potential applications in various fields of scientific research. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are many potential future directions for research on N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide. One area of research could focus on further elucidating the mechanism of action of this compound, which could help to identify new potential applications for the compound. Additionally, this compound could be investigated for its potential use as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease. Further research could also focus on developing new synthetic methods for this compound that could improve its yield and purity.
Synthesis Methods
N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide can be synthesized using a multi-step process that involves the reaction of 2-aminobenzothiazole with 4-methyl-3-nitrobenzenesulfonyl chloride. The reaction is carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography. The final product is obtained as a yellow crystalline solid with a melting point of 253-255°C.
Scientific Research Applications
N-1,3-benzothiazol-2-yl-4-methyl-3-nitrobenzenesulfonamide has been studied for its potential applications in various fields of scientific research. It has been shown to inhibit the activity of certain enzymes, including carbonic anhydrase, which plays a role in the regulation of pH in the body. This compound has also been studied for its potential use as a fluorescent probe for the detection of metal ions in biological systems. Additionally, this compound has been investigated for its potential as a therapeutic agent for the treatment of various diseases, including cancer and Alzheimer's disease.
Properties
IUPAC Name |
N-(1,3-benzothiazol-2-yl)-4-methyl-3-nitrobenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11N3O4S2/c1-9-6-7-10(8-12(9)17(18)19)23(20,21)16-14-15-11-4-2-3-5-13(11)22-14/h2-8H,1H3,(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JHXWYXFFBRBOTN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)NC2=NC3=CC=CC=C3S2)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.